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This guide provides a comprehensive comparison of the binding specificity of Angiotensin (1-
7), a key peptide in the renin-angiotensin system (RAS). Understanding its binding profile is
crucial for research and the development of targeted therapeutics. While primarily recognized
as the endogenous ligand for the Mas receptor, evidence suggests potential interactions with
other angiotensin receptors. This document objectively presents experimental data to clarify
these binding characteristics.

Comparison of Angiotensin (1-7) Binding to
Angiotensin Receptors

Angiotensin (1-7) (Ang-(1-7)) is a heptapeptide hormone that plays a crucial role in the
cardiovascular system, often counteracting the effects of Angiotensin Il (Ang I1).[1][2] Its
primary receptor is the G protein-coupled receptor Mas, forming the protective axis of the RAS,
which also includes Angiotensin-Converting Enzyme 2 (ACE2).[3][4][5] However, its interaction
with other angiotensin receptors, particularly the AT1 and AT2 receptors, has been a subject of
investigation.
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Primary Binding Target: The Mas Receptor

A substantial body of evidence confirms the Mas receptor as the specific, high-affinity binding
site for Ang-(1-7).[1][3] Studies using Mas-deficient mice have been pivotal in demonstrating
this specificity. In these mice, the binding of radiolabeled Ang-(1-7) to tissues like the kidney is
abolished.[1][3] Furthermore, the physiological effects of Ang-(1-7), such as its antidiuretic and
vasodilatory actions, are absent in these knockout models.[1][3] In vitro studies using cells
transfected with the Mas receptor have shown high-affinity and specific binding of Ang-(1-7).[1]
[6] This binding is displaceable by unlabeled Ang-(1-7) and the selective Mas receptor
antagonist A-779, but not significantly by AT1 or AT2 receptor antagonists.[1]

Alternative Binding Sites: AT1 and AT2 Receptors

While the Mas receptor is the primary target, some studies have reported that Ang-(1-7) can
also bind to the AT1 and AT2 receptors, albeit with lower affinity compared to Ang I1.[7][8][9]
This interaction appears to be dependent on the concentration of Ang-(1-7) and the specific
tissue or cell type.[10] For instance, at higher, often pharmacological concentrations, Ang-(1-7)
has been shown to compete with Ang Il for binding to the AT1 receptor and can act as a natural
antagonist.[10][11] Some of the effects of Ang-(1-7) have also been reportedly blocked by AT2
receptor antagonists, suggesting a potential role for this receptor in mediating some of its
actions.[8][9] It is important to note that the affinity of Ang-(1-7) for AT1 and AT2 receptors is
considerably lower than that of Ang I1.[12]

Quantitative Binding Data

The following table summarizes the binding affinities of Angiotensin (1-7) and other key
angiotensin peptides to the Mas, AT1, and AT2 receptors. This data is compiled from various
radioligand binding studies.
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Ligand Receptor

Binding Affinity
(Ki/Kd/IC50)

Notes

Angiotensin (1-7) Mas

~0.83 nM (Kd)[1]

High-affinity binding
demonstrated in Mas-

transfected CHO cells.

Angiotensin (1-7) AT1

~8.0 NM (Ki)[13] - 360
nM (Ki)[7]

Affinity varies across
studies and
experimental
conditions. Some
studies report it acting
as a biased agonist or
antagonist at this

receptor.[7][8]

Angiotensin (1-7) AT2

~246 nM (IC50)[8]

Moderate affinity,
suggesting potential
for interaction at
higher concentrations.
[8][12]

Angiotensin I AT1

Nanomolar range

The primary, high-
affinity endogenous
ligand for the AT1

receptor.

Angiotensin AT2

Nanomolar range

Also binds with high
affinity to the AT2

receptor.

A-779 Mas

High affinity

A selective antagonist
for the Mas receptor,
often used to confirm
Ang-(1-7) specificity.
[1]

Candesartan AT1

High affinity

A selective antagonist

for the AT1 receptor.
[1]

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.pnas.org/doi/10.1073/pnas.1432869100
https://pubmed.ncbi.nlm.nih.gov/10535408/
https://www.ahajournals.org/doi/10.1161/hypertensionaha.116.08215
https://www.ahajournals.org/doi/10.1161/hypertensionaha.116.08215
https://portlandpress.com/clinsci/article/136/10/799/231356/Angiotensin-Receptors-Affinity-and-Beyond
https://portlandpress.com/clinsci/article/136/10/799/231356/Angiotensin-Receptors-Affinity-and-Beyond
https://portlandpress.com/clinsci/article/136/10/799/231356/Angiotensin-Receptors-Affinity-and-Beyond
https://www.researchgate.net/publication/51098530_Relative_affinity_of_angiotensin_peptides_and_novel_ligands_at_AT1_and_AT2_receptors
https://www.pnas.org/doi/10.1073/pnas.1432869100
https://www.pnas.org/doi/10.1073/pnas.1432869100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

A selective antagonist
PD 123319 AT2 High affinity for the AT2 receptor.

[1]

Experimental Protocols
Radioligand Binding Assay for Angiotensin (1-7)

This protocol provides a general framework for a competitive radioligand binding assay to
determine the affinity of Angiotensin (1-7) for its receptors.

1. Materials:

o Cell membranes prepared from tissues or cells expressing the receptor of interest (e.g., Mas,
AT1, AT2).

o Radiolabeled Angiotensin (1-7) (e.g., 125I-Ang-(1-7)). Note: The iodination of Ang-(1-7) can
affect its binding characteristics.[14]

o Unlabeled Angiotensin (1-7) and other competing ligands (e.g., Ang Il, A-779, Candesartan,
PD 123319).

o Binding buffer (e.g., Tris-HCI with appropriate salts and protease inhibitors).

e Glass fiber filters.

 Scintillation counter.

2. Procedure:

 Incubate a fixed amount of cell membranes with a constant concentration of 125I-Ang-(1-7)
in the binding buffer.

e Add increasing concentrations of the unlabeled competing ligand (e.g., Ang-(1-7), Ang Il) to
different tubes.

 Incubate the mixture at a specific temperature (e.g., room temperature or 4°C) for a defined
period to reach equilibrium.

o Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound
from free radioligand.

o Wash the filters quickly with ice-cold binding buffer to remove non-specifically bound
radioligand.

o Measure the radioactivity retained on the filters using a gamma or scintillation counter.

3. Data Analysis:
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» Plot the percentage of specific binding of 125I-Ang-(1-7) as a function of the log
concentration of the competing ligand.

o Determine the IC50 value (the concentration of the competing ligand that inhibits 50% of the
specific binding of the radioligand).

o Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation, which takes into
account the concentration and affinity of the radioligand.
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Caption: Angiotensin (1-7) signaling via the Mas receptor.
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Experimental Workflow for Competitive Binding Assay
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Caption: Workflow of a competitive radioligand binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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